2-(N-methylmethylsulfonamido)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-[methyl(methylsulfonyl)amino]-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C13H18N6O3S/c1-18(23(2,21)22)10-12(20)16-5-7-19-8-6-17-13(19)11-9-14-3-4-15-11/h3-4,6,8-9H,5,7,10H2,1-2H3,(H,16,20)
• InChI Key: COMWBTPICOHKOF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCCN1C=CN=C1C2=NC=CN=C2)S(=O)(=O)C
• Molecular Formula: C13H18N6O3S
• Molecular Weight: 338.39 g/mol

Description

2-(N-methylmethylsulfonamido)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C13H18N6O3S and its molecular weight is 338.39. The purity is usually 95%.
The exact mass of the compound 2-(N-methylmethylsulfonamido)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research by Chkirate et al. (2019) focused on pyrazole-acetamide derivatives, leading to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes demonstrated significant in vitro antioxidant activity, suggesting their potential utility in mitigating oxidative stress-related conditions Chkirate et al., 2019.

Antibacterial Heterocyclic Compounds

Azab, Youssef, and El‐Bordany (2013) aimed to synthesize new heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents. Through various chemical reactions, they developed compounds with high antibacterial activities, showcasing the chemical's potential in creating effective antimicrobial agents Azab et al., 2013.

Antimicrobial Agents

Darwish et al. (2014) synthesized new heterocyclic compounds incorporating a sulfamoyl moiety, aiming for antimicrobial applications. These compounds were tested for their in vitro antibacterial and antifungal activities, showing promising results and highlighting the versatility of such chemical structures in developing antimicrobial agents Darwish et al., 2014.

Metabolic Stability in Drug Development

Stec et al. (2011) investigated the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. By exploring various heterocycles, they aimed to improve metabolic stability, a crucial aspect in the development of effective therapeutic agents Stec et al., 2011.